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Compound of Interest

Compound Name: Ethanol-170

Cat. No.: B1507999

For researchers, scientists, and drug development professionals, the safe handling of
isotopically labeled compounds like Ethanol-1’O is paramount. While the 17O isotope is stable
and non-radioactive, the chemical properties of ethanol present significant flammability and
health risks.[1][2] Adherence to strict safety protocols is crucial to mitigate these hazards and
ensure a safe laboratory environment.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)

Ethanol is a volatile and highly flammable liquid, posing a significant fire risk.[2] Vapors can
accumulate in poorly ventilated areas and may form explosive mixtures in the air.[3] Direct
contact with ethanol can cause skin and eye irritation, and inhalation of vapors may lead to
respiratory issues, headaches, drowsiness, and other central nervous system effects.[4]

A comprehensive personal protective equipment (PPE) strategy is the first line of defense
against these hazards. The following table summarizes the recommended PPE for handling
Ethanol-170.
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Personal Protective

Body Part _ Reasoning & Best Practices
Equipment (PPE)
Chemical splash goggles or a Protects against splashes and
Eyes/Face face shield worn over safety vapors that can cause severe
glasses.[5][6] eye irritation or damage.[4][6]
Prevents skin contact, which
o ] can lead to irritation.[4][7]
Nitrile or other chemically
Hands ) Regularly check gloves for
resistant gloves. ) ]
signs of degradation and
change them frequently.
] Provides a barrier against
Flame-resistant lab coat and )
Body spills and splashes, and

chemical-resistant apron.[3][7]

protection from fire hazards.

Respiratory

Use in a well-ventilated area or
under a fume hood. A
respirator may be necessary in
poorly ventilated areas or for

large spills.[1][7]

Minimizes the inhalation of

harmful vapors.[4]

Feet

Closed-toe shoes.

Protects feet from spills.

Operational Plan for Handling Ethanol-*’O

A systematic approach to handling Ethanol-t’O is essential to minimize risks. The following

workflow outlines the key steps for safe handling from preparation to post-experiment cleanup.
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Preparation

Don Appropriate PPE

Ensure Proper Ventilation / Fume Hood Use

Review Safety Data Sheet (SDS) for Ethanol

Locate Spill Kit and Fire Extinguisher

Handling

A

Transfer Minimum Necessary Quantity Eliminate Ignition Sources (Sparks, Flames) Keep Containers Tightly Sealed

Post—EX{'eriment

Clean Work Area

Dispose of Waste Properly

Return Ethanol-1’O to Secure Storage

Wash Hands Thoroughly
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@_no Waste Ge@

Consult Local and Institutional
Waste Disposal Regulations

Collect in a Labeled, Sealed,
Hazardous Waste Container

Do Not Mix with Other
Waste Streams (e.g., Halogenated)

Arrange for Pickup by
Environmental Health & Safety (EH&S)

Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling of Ethanol-1’O in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1507999#personal-protective-equipment-for-
handling-ethanol-170]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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